Cas no 1443305-49-4 (2-(hexoxymethyl)benzaldehyde)

• Product Name: 2-(hexoxymethyl)benzaldehyde
• CAS No: 1443305-49-4
• MDL: MFCD19442921
• CID: 5150808
• Update Time: 2025-05-20

2-(hexoxymethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(hexoxymethyl)benzaldehyde

• MDL： MFCD19442921
• Inchi： 1S/C8H9O7/c9-5-7-3-1-2-4-8(7)6-15(13-11)14-12-10/h1-5,10-11H,6H2
• InChI Key： PWAWRWWTWCBTBN-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1CO(OO)OOO

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8

Additional information on 2-(hexoxymethyl)benzaldehyde

Introduction to 2-(hexoxymethyl)benzaldehyde (CAS No. 1443305-49-4)

2-(hexoxymethyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1443305-49-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a benzaldehyde core functional group modified with a hexoxymethyl side chain, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The unique structural attributes of this compound make it a valuable intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

The chemical structure of 2-(hexoxymethyl)benzaldehyde consists of a benzene ring substituted with an aldehyde group (CHO) at one position and an oxygenated alkyl group (C6H11O-) attached to the same carbon. This configuration imparts distinct reactivity patterns that are exploited in various synthetic pathways. The benzaldehyde moiety is well-known for its participation in condensation reactions, such as the Schiff base formation, while the hexoxymethyl group introduces hydrophilic properties, enhancing solubility and stability in aqueous environments.

In recent years, the pharmaceutical industry has shown increasing interest in exploring novel scaffolds derived from benzaldehyde derivatives for their potential bioactivity. 2-(hexoxymethyl)benzaldehyde has been investigated as a precursor in the synthesis of heterocyclic compounds, which are widely prevalent in biologically active molecules. Studies have demonstrated its utility in constructing fused ring systems, such as pyranones and furans, which are often found in natural products and pharmacologically active agents.

One of the most compelling aspects of 2-(hexoxymethyl)benzaldehyde is its role as a building block in the development of enzyme inhibitors. The benzaldehyde moiety can interact with amino acid residues in enzyme active sites through hydrogen bonding and π-stacking interactions, making it an effective scaffold for designing inhibitors targeting various metabolic pathways. Furthermore, the hexoxymethyl group provides a site for further functionalization, allowing chemists to tailor the compound’s properties for specific applications.

Recent advancements in computational chemistry have enabled more efficient screening of benzaldehyde derivatives for their pharmacological potential. Molecular docking studies have identified 2-(hexoxymethyl)benzaldehyde as a promising candidate for inhibiting enzymes involved in inflammatory responses and cancer progression. These virtual screening approaches have accelerated the discovery process, highlighting the compound’s relevance in modern drug discovery efforts.

The synthesis of 2-(hexoxymethyl)benzaldehyde typically involves the reaction of benzaldehyde with formaldehyde under acidic conditions, followed by methylation and oxidation steps to introduce the hexoxymethyl group. This synthetic route is well-documented and scalable, making it suitable for industrial production. However, optimization efforts continue to focus on improving yields and reducing byproduct formation to enhance cost-effectiveness and sustainability.

In addition to its pharmaceutical applications, 2-(hexoxymethyl)benzaldehyde finds utility in agrochemical research. Its structural features make it a viable candidate for developing novel pesticides and herbicides that target specific enzymatic pathways in pests while maintaining low toxicity to non-target organisms. This aligns with global trends toward environmentally friendly agricultural practices.

The chemical properties of 2-(hexoxymethyl)benzaldehyde also make it interesting from an analytical chemistry perspective. Its ability to form coordination complexes with metal ions has been explored for sensor applications, particularly in detecting trace metal pollutants in environmental samples. Such sensors are crucial for monitoring water quality and ensuring compliance with regulatory standards.

Future research directions involving 2-(hexoxymethyl)benzaldehyde may focus on expanding its applications in green chemistry initiatives. For instance, exploring biocatalytic methods for synthesizing this compound could reduce reliance on traditional organic solvents and hazardous reagents. Additionally, investigating its role as a ligand in catalytic systems could open new avenues for asymmetric synthesis, where enantioselective transformations are highly valued.

The versatility of 2-(hexoxymethyl)benzaldehyde underscores its importance as a chemical intermediate with broad utility across multiple disciplines. As synthetic methodologies evolve and computational tools become more sophisticated, the potential applications of this compound are likely to expand further, reinforcing its significance in both academic research and industrial settings.